Cobalt(II) carbonate hydrate
CAS No.: 57454-67-8
Cat. No.: VC20811471
Molecular Formula: CH2CoO4
Molecular Weight: 136.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 57454-67-8 |
|---|---|
| Molecular Formula | CH2CoO4 |
| Molecular Weight | 136.96 g/mol |
| IUPAC Name | cobalt(2+);carbonate;hydrate |
| Standard InChI | InChI=1S/CH2O3.Co.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2/q;+2;/p-2 |
| Standard InChI Key | JLAIPADPFFTYLP-UHFFFAOYSA-L |
| SMILES | C(=O)([O-])[O-].O.[Co+2] |
| Canonical SMILES | C(=O)([O-])[O-].O.[Co+2] |
Introduction
Fundamental Properties and Characteristics
Cobalt(II) carbonate hydrate is a hydrated form of cobalt carbonate with variable water content depending on synthesis conditions. It is typically identified by the CAS number 57454-67-8 . The compound appears as a crystalline solid with colors ranging from white to yellow , though it can also exhibit pink-to-violet coloration depending on its specific hydration state and crystal structure.
The fundamental physical and chemical properties of cobalt(II) carbonate hydrate are presented in the following table:
The crystal structure of cobalt(II) carbonate is rhombohedral, similar to that of calcite, with cobalt in an octahedral coordination geometry . The hydrated form maintains this basic structure but incorporates water molecules within the crystal lattice, which can significantly affect its reactivity and other properties.
Chemical Identity and Classification
Cobalt(II) carbonate hydrate is classified as an inorganic salt containing a transition metal ion (Co²⁺) and carbonate anion (CO₃²⁻), along with water molecules. The IUPAC name for the compound is λ²-cobalt(2+) carbonate hydrate . Various synonyms exist for this compound, including cobalt carbonate hydrate and cobalt(II) carbonate hydrate .
Spectroscopic and Analytical Properties
The compound can be characterized using various analytical techniques, including X-ray diffraction (XRD), infrared spectroscopy (IR), and thermal analysis methods. These techniques provide valuable information about the crystal structure, bonding patterns, and thermal behavior of the compound, essential for quality control and research applications.
Synthesis Methods and Preparation
Several methods exist for the synthesis of cobalt(II) carbonate hydrate, each offering specific advantages depending on the intended application and desired properties of the final product.
Precipitation Method
The most common synthesis route involves the precipitation reaction between cobalt(II) sulfate and sodium bicarbonate in aqueous solution. The reaction proceeds according to the following equation:
CoSO₄ + 2NaHCO₃ → CoCO₃ + Na₂SO₄ + H₂O + CO₂
This precipitation method is commonly employed in the industrial purification of cobalt from its roasted ores . The process involves careful control of reaction conditions, including temperature, pH, and reagent concentrations, to ensure optimal product quality and yield.
Hydrothermal Synthesis
Hydrothermal methods can also be used to prepare cobalt(II) carbonate hydrate, typically using cobalt chloride hexahydrate and urea as precursors. This approach can produce material with a three-dimensional interconnected microstructure and high specific surface area (approximately 100 m²/g), making it suitable for specific applications such as gas sensing.
Control of Morphology and Particle Size
The morphology, particle size, and hydration state of cobalt(II) carbonate hydrate can be controlled by adjusting synthesis parameters such as reaction temperature, concentration of reactants, pH, and aging time. These factors significantly influence the properties and performance of the final product in various applications.
Chemical Reactivity
Cobalt(II) carbonate hydrate exhibits distinctive reactivity patterns, particularly with acids, under thermal conditions, and in oxidative environments.
Reactions with Acids
Cobalt(II) carbonate hydrate reacts vigorously with mineral acids, producing cobalt(II) salts, water, and carbon dioxide. A typical example is the reaction with hydrochloric acid:
CoCO₃ + 2HCl + 5H₂O → [Co(H₂O)₆]Cl₂ + CO₂
The reaction kinetics depend on particle size and hydration state, with finer particles generally exhibiting faster reaction rates. The acid strength also influences the carbon dioxide evolution rate, with stronger acids typically causing more rapid gas evolution.
Thermal Decomposition
Upon heating, cobalt(II) carbonate undergoes thermal decomposition, producing cobalt oxide products. The decomposition pathway can be described by the following reaction:
This thermal decomposition typically occurs at temperatures between 300-500°C. Non-isothermal studies using the Coats-Redfern method have revealed that the decomposition proceeds through multiple stages. The deconvolution of overlapping steps, such as dehydroxylation and decarbonation, requires specialized analytical approaches like Fraser-Suzuki fitting.
Coordination Chemistry
Cobalt(II) carbonate hydrate can react with organic ligands to form coordination complexes. A notable example is the reaction with acetylacetone in the presence of hydrogen peroxide, which produces tris(acetylacetonato)cobalt(III) . This reactivity makes cobalt(II) carbonate hydrate a valuable starting material in the synthesis of various cobalt complexes for catalytic and other applications.
Applications and Technological Significance
Cobalt(II) carbonate hydrate has found applications across numerous fields, from industrial processes to specialized research applications.
Precursor for Cobalt Oxides and Compounds
One of the most significant applications of cobalt(II) carbonate hydrate is as a precursor for synthesizing various cobalt oxides, particularly Co₃O₄, through controlled thermal decomposition . These cobalt oxides are important materials in catalysis, energy storage, and electronic applications.
The compound also serves as a starting material for synthesizing various cobalt salts and complexes used in catalysis, pigments, and other industrial processes .
Ceramic and Glass Industry
Cobalt(II) carbonate hydrate is used as a precursor for blue pottery glazes, most famously in the production of Delftware . The cobalt compounds derived from it impart the characteristic blue color to ceramics and glass, making it an important material in these industries.
Nutritional Supplements
As cobalt is an essential trace element in biological systems, particularly as a component of vitamin B₁₂, cobalt(II) carbonate hydrate serves as a component in certain dietary supplements and animal feed additives .
Advanced Materials Research
Related Compounds and Derivatives
Several compounds closely related to cobalt(II) carbonate hydrate have important applications and research interest.
Cobalt Hydroxide Carbonates
At least two cobalt(II) carbonate-hydroxides are known: Co₂(CO₃)(OH)₂ and Co₆(CO₃)₂(OH)₈·H₂O . The compound Co₂CO₃(OH)₂ is particularly significant as a precursor for the synthesis of cobalt oxides in various applications .
Research on cobalt hydroxide carbonate (Co₂CO₃(OH)₂) has investigated its crystal structure using density functional theory (DFT) simulations and powder X-ray diffraction (PXRD) measurements . This compound has potential applications in environmental science as an immobilizer for toxic cobalt in natural environments .
Natural Occurrences
Current Research and Future Directions
Research on cobalt(II) carbonate hydrate continues to evolve, with several promising directions for future investigation.
Advanced Material Development
Current research focuses on enhancing the properties of cobalt(II) carbonate hydrate for specific applications. For instance, hybridizing it with conductive materials like reduced graphene oxide (RGO) can overcome its intrinsic low conductivity limitations for gas-sensing applications.
Structural Investigations
Detailed investigations of the crystal structure of cobalt(II) carbonate hydrate and related compounds are ongoing. These studies employ advanced techniques such as density functional theory (DFT) simulations and powder X-ray diffraction (PXRD) to elucidate the precise structural arrangements and their influence on material properties .
Environmental Applications
Research is exploring the potential role of cobalt(II) carbonate hydrate and related compounds as immobilizers for toxic cobalt in natural environments . This application could have significant implications for environmental remediation strategies.
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